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Compound of Interest

Compound Name: 5-Bromo-2-phenylpyrimidine

Cat. No.: B1286401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-phenylpyrimidine, a

key building block in medicinal chemistry and materials science. This document details its

fundamental chemical properties, provides an illustrative synthetic protocol, and visualizes its

role in chemical synthesis.

Core Chemical Properties
5-Bromo-2-phenylpyrimidine is a substituted pyrimidine derivative with significant

applications in the synthesis of complex organic molecules. Its chemical characteristics are

summarized below.
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Property Value Reference

Molecular Formula C₁₀H₇BrN₂ [1][2]

Molecular Weight 235.08 g/mol [1]

CAS Number 38696-20-7 [1][2]

Appearance White Solid [2]

Melting Point 83-84 °C [2]

Boiling Point 232 °C at 760 mmHg [1][2]

Purity Typically ≥95% [1]

Synthetic Protocol: Suzuki Coupling for 5-Bromo-2-
phenylpyrimidine
The synthesis of 5-Bromo-2-phenylpyrimidine can be achieved via a Suzuki coupling

reaction. This palladium-catalyzed cross-coupling reaction is a cornerstone of modern organic

synthesis.[2]

Materials:

5-bromo-2-iodopyrimidine

Phenylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

2M Sodium Carbonate (Na₂CO₃) aqueous solution

Toluene

Procedure:

In a three-necked flask equipped with a reflux condenser, combine 5-bromo-2-iodopyrimidine

(1.0 equivalent), phenylboronic acid (1.0 equivalent), and

tetrakis(triphenylphosphine)palladium(0) (0.01 equivalents) in toluene.
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Add a 2M aqueous solution of sodium carbonate (2.0 equivalents).

Degas the reaction mixture and replace the atmosphere with an inert gas, such as nitrogen.

Heat the mixture to reflux (approximately 115 °C).

Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS). The

reaction may require several hours to reach completion.

Upon completion, the reaction mixture is cooled to room temperature.

The product, 5-Bromo-2-phenylpyrimidine, can then be isolated and purified using

standard techniques such as extraction and column chromatography.

Visualizing the Synthetic Pathway
The following diagram illustrates the key steps and components in the synthesis of 5-Bromo-2-
phenylpyrimidine via the Suzuki coupling reaction.
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Reactants

Reagents & Catalyst Process Product

5-Bromo-2-iodopyrimidine

Suzuki Coupling
(Reflux)

Phenylboronic Acid

Pd(PPh₃)₄ Catalyst

Na₂CO₃ (Base)

Toluene (Solvent) 5-Bromo-2-phenylpyrimidine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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